Cas no 2763907-07-7 (2-(2-{[(Prop-2-en-1-yloxy)carbonyl]amino}-4-(thiophen-2-yl)-1,3-thiazol-5-yl)acetic acid)

• Product Name: 2-(2-{[(Prop-2-en-1-yloxy)carbonyl]amino}-4-(thiophen-2-yl)-1,3-thiazol-5-yl)acetic acid
• CAS No: 2763907-07-7
• MF: C₁₃H₁₂N₂O₄S₂
• MW: 324.375380516052
• CID: 6535842
• PubChem ID: 165981650
• Update Time: 2025-08-03

2-(2-{[(Prop-2-en-1-yloxy)carbonyl]amino}-4-(thiophen-2-yl)-1,3-thiazol-5-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2763907-07-7
• EN300-37342942
• 2-(2-{[(prop-2-en-1-yloxy)carbonyl]amino}-4-(thiophen-2-yl)-1,3-thiazol-5-yl)acetic acid
• 2-(2-{[(Prop-2-en-1-yloxy)carbonyl]amino}-4-(thiophen-2-yl)-1,3-thiazol-5-yl)acetic acid

• Inchi： 1S/C13H12N2O4S2/c1-2-5-19-13(18)15-12-14-11(8-4-3-6-20-8)9(21-12)7-10(16)17/h2-4,6H,1,5,7H2,(H,16,17)(H,14,15,18)
• InChI Key： XQSPDUYNUDTFEL-UHFFFAOYSA-N
• SMILES： S1C(NC(=O)OCC=C)=NC(C2=CC=CS2)=C1CC(=O)O

Computed Properties

• Exact Mass: 324.02384922g/mol
• Monoisotopic Mass: 324.02384922g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 145Ų

Additional information on 2-(2-{[(Prop-2-en-1-yloxy)carbonyl]amino}-4-(thiophen-2-yl)-1,3-thiazol-5-yl)acetic acid

Compound CAS No. 2763907-07-7: 2-(2-{[(Prop-2-en-1-yloxy)carbonyl]amino}-4-(thiophen-2-yl)-1,3-thiazol-5-yl)acetic Acid

The compound with CAS No. 2763907-07-7, named 2-(2-{[(Prop-2-en-1-yloxy)carbonyl]amino}-4-(thiophen-2-yl)-1,3-thiazol-5-yl)acetic acid, is a highly specialized organic molecule with significant potential in the fields of pharmaceuticals and materials science. This compound is characterized by its unique structure, which includes a thiazole ring substituted with a thiophene group, an acetylenic moiety, and an acetic acid side chain. These structural features contribute to its intriguing chemical properties and reactivity.

Recent studies have highlighted the importance of thiazole-containing compounds in drug discovery, particularly in the development of anti-inflammatory and antitumor agents. The presence of the thiophene group in this compound further enhances its electronic properties, making it a promising candidate for applications in optoelectronics and sensor technologies. Additionally, the propargyl ester group within the molecule has been shown to exhibit interesting bioactivity, particularly in modulating enzyme activity and cellular signaling pathways.

One of the most notable aspects of this compound is its ability to undergo various chemical transformations, enabling the synthesis of derivatives with tailored functionalities. For instance, researchers have explored the use of this compound as a precursor for constructing complex heterocyclic frameworks, which are essential components of many bioactive molecules. The acetic acid side chain also provides opportunities for further functionalization, such as the introduction of bioisosteric replacements or targeting groups for drug delivery systems.

In terms of synthesis, this compound can be prepared through a combination of coupling reactions and cyclization processes. The key steps involve the formation of the thiazole ring via a nucleophilic substitution reaction followed by the introduction of the thiophene substituent through a Suzuki coupling reaction. The final step involves the attachment of the acetic acid group, which is achieved through a simple esterification process. This multi-step synthesis demonstrates the versatility of modern organic chemistry techniques in constructing complex molecular architectures.

From a biological standpoint, this compound has shown moderate activity in preliminary assays targeting key enzymes involved in inflammation and cancer progression. For example, studies have demonstrated that it can inhibit the activity of cyclooxygenase (COX) enzymes, which are central to inflammatory processes. Furthermore, its ability to modulate signaling pathways such as NF-kB and MAPK suggests potential applications in the treatment of chronic inflammatory diseases and certain types of cancers.

Looking ahead, ongoing research is focused on optimizing the pharmacokinetic properties of this compound to enhance its bioavailability and reduce potential toxicity. Researchers are also exploring its use as a building block for creating larger molecular frameworks with enhanced therapeutic efficacy. The integration of computational chemistry tools with experimental studies is expected to accelerate this process, enabling the discovery of novel drug candidates with improved potency and selectivity.

In conclusion, CAS No. 2763907-07-7 represents a fascinating example of how modern organic chemistry can yield molecules with diverse functional groups and promising biological activities. Its unique structure and reactivity make it a valuable tool for advancing research in pharmaceuticals, materials science, and beyond. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in both academic and industrial settings.